Cas no 78833-04-2 (2-Pyridineacetonitrile,a-(2-methylpropyl)-)

• Product name: 2-Pyridineacetonitrile,a-(2-methylpropyl)-
• CAS No: 78833-04-2
• MF: C₁₁H₁₄N₂
• MW: 174.242262363434
• CID: 570798
• PubChem ID: 12923154

2-Pyridineacetonitrile,a-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridineacetonitrile,a-(2-methylpropyl)-
• 4-methyl-2-pyridin-2-ylpentanenitrile
• alpha-isobutylpyridine-2-acetonitrile
• 278-990-0
• 4-methyl-2-(2-pyridyl)pentanenitrile
• 78833-04-2
• starbld0031005
• NS00060700
• 4-METHYL-2-(PYRIDIN-2-YL)PENTANENITRILE
• DTXSID001000069
• SCHEMBL11226593
• EINECS 278-990-0

• Inchi： InChI=1S/C11H14N2/c1-9(2)7-10(8-12)11-5-3-4-6-13-11/h3-6,9-10H,7H2,1-2H3
• InChI Key： GPMCJRHRMGDKEE-UHFFFAOYSA-N
• SMILES： CC(C)CC(C#N)C1=CC=CC=N1

Computed Properties

• Exact Mass: 174.115698455g/mol
• Monoisotopic Mass: 174.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 36.7Ų